Cas no 2229003-27-2 (2-(4,5-dibromofuran-2-yl)ethane-1-thiol)

• Product Name: 2-(4,5-dibromofuran-2-yl)ethane-1-thiol
• CAS No: 2229003-27-2
• MF: C₆H₆Br₂OS
• MW: 285.98423910141
• CID: 6235426
• PubChem ID: 165643099
• Update Time: 2025-05-20

2-(4,5-dibromofuran-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dibromofuran-2-yl)ethane-1-thiol
• 2229003-27-2
• EN300-1921879

• Inchi： 1S/C6H6Br2OS/c7-5-3-4(1-2-10)9-6(5)8/h3,10H,1-2H2
• InChI Key： UPGKYAUDLRRUDN-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)CCS)Br

Computed Properties

• Exact Mass: 285.84856g/mol
• Monoisotopic Mass: 283.85061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 14.1Ų

Additional information on 2-(4,5-dibromofuran-2-yl)ethane-1-thiol

Comprehensive Overview of 2-(4,5-Dibromofuran-2-yl)ethane-1-thiol (CAS No. 2229003-27-2)

2-(4,5-Dibromofuran-2-yl)ethane-1-thiol (CAS No. 2229003-27-2) is a specialized organic compound featuring a unique combination of a dibromofuran moiety and a thiol functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and utility in cross-coupling reactions, making it a subject of numerous scientific inquiries.

The molecular structure of 2-(4,5-dibromofuran-2-yl)ethane-1-thiol includes a furan ring substituted with two bromine atoms at the 4 and 5 positions, coupled with an ethane-thiol side chain. This configuration imparts distinct electronic and steric properties, which are critical for its role in catalysis and organic synthesis. Recent studies highlight its utility in constructing complex heterocyclic frameworks, a topic frequently searched in academic and industrial databases.

One of the most discussed aspects of this compound is its potential in green chemistry applications. With sustainability becoming a global priority, researchers are exploring how 2-(4,5-dibromofuran-2-yl)ethane-1-thiol can be used in eco-friendly synthetic routes. Its ability to participate in atom-efficient reactions aligns with the principles of sustainable chemistry, a trending topic in scientific communities and search engine queries.

Another area of interest is the compound's role in medicinal chemistry. The dibromofuran scaffold is known for its bioactivity, and the addition of a thiol group opens doors to novel drug discovery. Questions like "How is 2-(4,5-dibromofuran-2-yl)ethane-1-thiol used in drug development?" are commonly encountered in search trends, reflecting the growing curiosity about its pharmacological potential.

From a technical standpoint, the synthesis of 2-(4,5-dibromofuran-2-yl)ethane-1-thiol involves multi-step organic transformations, often starting from commercially available furan derivatives. Optimizing its production for scalability and cost-efficiency is a hot topic among chemists and process engineers. Searches related to "synthesis of dibromofuran-thiol compounds" or "large-scale preparation of CAS 2229003-27-2" are indicative of this demand.

In material science, this compound's unique properties are being explored for applications in conductive polymers and advanced coatings. The bromine atoms and thiol group offer opportunities for further functionalization, making it a versatile building block. This aligns with the increasing search volume for "functional materials derived from furan-thiol compounds."

Safety and handling of 2-(4,5-dibromofuran-2-yl)ethane-1-thiol are also frequently queried topics. While it is not classified as a hazardous material, proper storage and handling protocols are essential to maintain its stability. Questions like "Is CAS 2229003-27-2 stable under ambient conditions?" are common, reflecting user concerns about practical usage.

In summary, 2-(4,5-dibromofuran-2-yl)ethane-1-thiol (CAS No. 2229003-27-2) is a multifaceted compound with broad applications across scientific disciplines. Its relevance to green chemistry, drug discovery, and material innovation ensures its continued prominence in research and industry. As interest grows, so does the need for detailed, accessible information about its properties and uses.